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Compound of Interest

Compound Name: 5-Methylnicotinoyl chloride

Cat. No.: B1285282 Get Quote

Essential Safety and Handling Guide for 5-
Methylnicotinoyl Chloride
This guide provides immediate, essential safety and logistical information for handling 5-
Methylnicotinoyl chloride in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals by outlining

detailed operational and disposal plans.

Chemical Safety and Hazard Information
5-Methylnicotinoyl chloride is a reactive acyl chloride that is corrosive and moisture-

sensitive.[1] It can cause severe skin burns and eye damage.[2] Due to its reactivity,

particularly with water, careful handling and disposal are critical to prevent hazardous

reactions.[1][2]
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Property Value Source

Molecular Formula C₇H₆ClNO [3]

Molecular Weight 155.58 g/mol [3]

Boiling Point 251.255 °C at 760 mmHg [3]

Density 1.241 g/cm³ [3]

Flash Point 105.756 °C [3]

GHS Hazard Statements

H290: May be corrosive to

metalsH314: Causes severe

skin burns and eye

damageH318: Causes serious

eye damage

[2]

Personal Protective Equipment (PPE)
When handling 5-Methylnicotinoyl chloride, the following personal protective equipment is

mandatory to prevent exposure:
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PPE Category Specific Requirements Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Gloves

must be inspected before use

and disposed of properly after

handling.[4]

To prevent skin contact and

burns.[2]

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

or safety goggles. A face shield

should be worn when there is

a risk of splashing.[4]

To protect eyes from severe

damage.[2]

Skin and Body Protection

A lab coat, long pants, and

closed-toe shoes must be

worn. For larger quantities or

when there is a significant risk

of splashing, chemical-

resistant aprons and sleeves

are recommended.

To prevent skin contact and

burns.[2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

there is a risk of inhaling dust

or vapors, especially in poorly

ventilated areas.[5]

To prevent irritation to the

respiratory tract.

Operational Plan: Step-by-Step Handling
Procedures
All handling of 5-Methylnicotinoyl chloride must be conducted in a certified chemical fume

hood.[1]

Preparation:

Ensure the chemical fume hood is functioning correctly.
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Gather all necessary equipment, including PPE, spill containment materials, and

quenching solutions, before starting work.

Have an emergency plan in place, and ensure that a safety shower and eyewash station

are readily accessible.[6]

Handling:

Wear all required PPE before handling the chemical.[2]

Handle 5-Methylnicotinoyl chloride under an inert atmosphere (e.g., nitrogen or argon)

to prevent contact with moisture, which can cause decomposition and the release of toxic

gases.[2]

Avoid the formation of dust and aerosols.[7]

Use compatible utensils (e.g., glass, stainless steel) for transfers. Avoid contact with

metals that may be susceptible to corrosion.[2]

Keep containers tightly closed when not in use.[7]

Storage:

Store 5-Methylnicotinoyl chloride in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and bases.[6][8]

The container must be kept tightly closed to prevent moisture from entering.[7] Some

related compounds require refrigeration; check the supplier's specific storage

recommendations.[2][9]

Store in a locked cabinet or a designated corrosives area.[6]

Disposal Plan: Step-by-Step Neutralization and
Waste Disposal
Do not dispose of 5-Methylnicotinoyl chloride down the drain. It must be neutralized before

disposal as hazardous waste. This procedure should be performed in a chemical fume hood.
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Preparation for Neutralization:

Prepare a 5-10% aqueous solution of a weak base, such as sodium bicarbonate

(NaHCO₃), in a large beaker. The volume of the basic solution should be at least ten times

the volume of the 5-Methylnicotinoyl chloride waste to be neutralized.[1]

Place the beaker in an ice bath to control the reaction temperature.[1]

Have a stir bar and stir plate ready.

Neutralization Procedure:

Slowly and carefully add the 5-Methylnicotinoyl chloride waste to the stirring basic

solution. The addition should be done in small portions to control the rate of reaction and

prevent excessive fuming or temperature increase.[1]

If the reaction becomes too vigorous, stop the addition and allow the mixture to cool.[1]

After all the waste has been added, continue stirring the mixture for at least one hour to

ensure complete neutralization.[1]

Verification and Disposal:

Check the pH of the solution using pH paper or a calibrated pH meter to ensure it is

neutral (pH 6-8). If the solution is still acidic, add more basic solution.[1]

The neutralized solution should be collected in an appropriate hazardous waste container.

[1]

Dispose of the waste container through your institution's hazardous waste management

program, following all local and national regulations.[2]

Emergency Procedures
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Exposure Scenario First Aid Measures

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Immediately call a

POISON CENTER or doctor.[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[2]

[8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[2]

Ingestion

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor.

[2]

Spill

Evacuate the area. Wear appropriate PPE.

Prevent dust formation.[7] For small spills,

carefully sweep up the solid material and place

it in a suitable container for disposal.[7] For

larger spills, control the leakage area and

prevent the product from entering drains.[2]

Visual Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for safely handling

5-Methylnicotinoyl chloride.
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Caption: Workflow for handling 5-Methylnicotinoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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